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molecular formula C9H10INO2 B064821 4-Iodo-N-methoxy-N-methyl-benzamide CAS No. 187617-01-2

4-Iodo-N-methoxy-N-methyl-benzamide

Cat. No. B064821
CAS RN: 187617-01-2
M. Wt: 291.09 g/mol
InChI Key: NVGFRBWIKFNPEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06376526B1

Procedure details

A solution of pyridine (104 g, 1.32 mol) in dichloromethane (150 ml) was added dropwise to an ice-cooled, stirred suspension of 4-iodobenzoyl chloride (251 g, 0.94 mol) and N,O-dimethylhydroxylamine hydrochloride (97 g, 0.94 mol) in dichloromethane (850 ml). The mixture was allowed to warm to room temperature and then stirred for a further 18 hours. The resulting solution was evaporated under reduced pressure, the residue dissolved in ethyl acetate (1 l) and this solution then washed sequentially with hydrochloric acid (2M, 3×400 ml) and saturated aqueous sodium bicarbonate solution (300 ml), dried (Na2SO4) and evaporated under reduced pressure. The residue was purified by distillation under reduced pressure to give the title compound (241 g) as a yellow oil, b.p. 130° C./13.3 Pa (0.1 mm Hg). δ(CDCl3): 3.32(3H,s), 3.50(3H,s), 7.40(2H,d) 7.72(2H,d).
Name
pyridine
Quantity
104 g
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
150 mL
Type
solvent
Reaction Step One
Name
4-iodobenzoyl chloride
Quantity
251 g
Type
reactant
Reaction Step Two
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
97 g
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
850 mL
Type
solvent
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
N1C=CC=CC=1.[I:7][C:8]1[CH:16]=[CH:15][C:11]([C:12](Cl)=[O:13])=[CH:10][CH:9]=1.Cl.[CH3:18][NH:19][O:20][CH3:21]>ClCCl>[CH3:18][N:19]([C:12]([C:11]1[CH:15]=[CH:16][C:8]([I:7])=[CH:9][CH:10]=1)=[O:13])[O:20][CH3:21] |f:2.3|

Inputs

Step One
Name
pyridine
Quantity
104 g
Type
reactant
Smiles
N1=CC=CC=C1
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
dichloromethane
Quantity
150 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
4-iodobenzoyl chloride
Quantity
251 g
Type
reactant
Smiles
IC1=CC=C(C(=O)Cl)C=C1
Name
N,O-dimethylhydroxylamine hydrochloride
Quantity
97 g
Type
reactant
Smiles
Cl.CNOC
Name
dichloromethane
Quantity
850 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled
STIRRING
Type
STIRRING
Details
stirred for a further 18 hours
Duration
18 h
CUSTOM
Type
CUSTOM
Details
The resulting solution was evaporated under reduced pressure
DISSOLUTION
Type
DISSOLUTION
Details
the residue dissolved in ethyl acetate (1 l)
WASH
Type
WASH
Details
this solution then washed sequentially with hydrochloric acid (2M, 3×400 ml) and saturated aqueous sodium bicarbonate solution (300 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
CUSTOM
Type
CUSTOM
Details
evaporated under reduced pressure
DISTILLATION
Type
DISTILLATION
Details
The residue was purified by distillation under reduced pressure

Outcomes

Product
Name
title compound
Type
product
Smiles
CN(OC)C(=O)C1=CC=C(C=C1)I
Measurements
Type Value Analysis
AMOUNT: MASS 241 g
YIELD: CALCULATEDPERCENTYIELD 88.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.